Cas no 147808-40-0 (1,3-Difluoro-5-iodo-2-nitrobenzene)

1,3-Difluoro-5-iodo-2-nitrobenzene is a halogenated nitroaromatic compound with a molecular formula of C6H2F2INO2. This chemical is characterized by its distinct substitution pattern, featuring fluorine, iodine, and nitro functional groups on a benzene ring, which imparts unique reactivity and utility in synthetic chemistry. The presence of both electron-withdrawing (nitro and fluorine) and heavy halogen (iodine) groups makes it a valuable intermediate in cross-coupling reactions, such as Suzuki or Sonogashira couplings, as well as in nucleophilic aromatic substitutions. Its high purity and stability under standard conditions ensure consistent performance in pharmaceutical and agrochemical synthesis. The compound's structural features also facilitate further functionalization, offering versatility in the design of complex organic molecules.

1,3-Difluoro-5-iodo-2-nitrobenzene structure

147808-40-0 structure

Product Name:1,3-Difluoro-5-iodo-2-nitrobenzene

CAS No:147808-40-0

MF:C₆H₂F₂INO₂

MW:284.986860752106

CID:1029256

PubChem ID:53414189

Update Time:2025-05-27

1,3-Difluoro-5-iodo-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

- 1,3-Difluoro-5-iodo-2-nitrobenzene
- 4-IODO-2,6-DIFLUORONITROBENZENE
- 2,6-Difluoro-4-iodonitrobenzene
- DTXSID80696768
- 147808-40-0
- A937455
- Inchi： 1S/C6H2F2INO2/c7-4-1-3(9)2-5(8)6(4)10(11)12/h1-2H
- InChI Key： DVGVIIQPATYUHN-UHFFFAOYSA-N
- SMILES： IC1C=C(C(=C(C=1)F)[N+](=O)[O-])F

Computed Properties

Exact Mass: 284.90983g/mol
Monoisotopic Mass: 284.90983g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 175
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 45.8Å²

1,3-Difluoro-5-iodo-2-nitrobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Ambeed	A140929-1g	1,3-Difluoro-5-iodo-2-nitrobenzene	147808-40-0	97%	1g	$165.0	2024-04-23
Crysdot LLC	CD12140417-5g	1,3-Difluoro-5-iodo-2-nitrobenzene	147808-40-0	97%	5g	$628	2024-07-23